Cas no 2034232-80-7 (N-(5-cyclopropylpyridin-3-yl)methyl-3-(dimethylamino)benzamide)

• Product Name: N-(5-cyclopropylpyridin-3-yl)methyl-3-(dimethylamino)benzamide
• CAS No: 2034232-80-7
• MF: C₁₈H₂₁N₃O
• MW: 295.378844022751
• CID: 6160757
• PubChem ID: 122162843
• Update Time: 2025-06-14

N-(5-cyclopropylpyridin-3-yl)methyl-3-(dimethylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropylpyridin-3-yl)methyl-3-(dimethylamino)benzamide
• AKOS032469605
• N-((5-cyclopropylpyridin-3-yl)methyl)-3-(dimethylamino)benzamide
• F6573-4683
• N-[(5-cyclopropylpyridin-3-yl)methyl]-3-(dimethylamino)benzamide
• 2034232-80-7

• Inchi： 1S/C18H21N3O/c1-21(2)17-5-3-4-15(9-17)18(22)20-11-13-8-16(12-19-10-13)14-6-7-14/h3-5,8-10,12,14H,6-7,11H2,1-2H3,(H,20,22)
• InChI Key： HSTKKEQFVHEPIJ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)N(C)C)NCC1=CN=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 295.168462302g/mol
• Monoisotopic Mass: 295.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.2Ų

Additional information on N-(5-cyclopropylpyridin-3-yl)methyl-3-(dimethylamino)benzamide

Comprehensive Overview of N-(5-cyclopropylpyridin-3-yl)methyl-3-(dimethylamino)benzamide (CAS No. 2034232-80-7)

N-(5-cyclopropylpyridin-3-yl)methyl-3-(dimethylamino)benzamide (CAS No. 2034232-80-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylpyridine and dimethylaminobenzamide moieties, exhibits promising properties for applications in drug discovery and material science. Its molecular structure combines a pyridine ring with a cyclopropyl substituent, enhancing its potential as a building block for bioactive molecules.

In recent years, the demand for heterocyclic compounds like N-(5-cyclopropylpyridin-3-yl)methyl-3-(dimethylamino)benzamide has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a kinase inhibitor or receptor modulator, topics frequently searched in academic and industrial databases. The compound’s CAS No. 2034232-80-7 is often queried alongside terms such as "synthesis methods", "biological activity", and "structural analogs", reflecting its relevance in cutting-edge research.

The synthesis of N-(5-cyclopropylpyridin-3-yl)methyl-3-(dimethylamino)benzamide typically involves multi-step organic reactions, including amide coupling and cyclopropylation. These processes are optimized for yield and purity, addressing common challenges like regioselectivity and functional group compatibility. Advanced techniques such as HPLC purification and NMR characterization ensure the compound meets rigorous standards for research use.

From a commercial perspective, CAS No. 2034232-80-7 is cataloged by suppliers specializing in pharmaceutical intermediates and fine chemicals. Its pricing and availability are influenced by factors like scale-up feasibility and patent status, topics frequently discussed in industry forums. Environmental and safety data for this compound are also critical, aligning with the growing focus on green chemistry and sustainable synthesis.

In conclusion, N-(5-cyclopropylpyridin-3-yl)methyl-3-(dimethylamino)benzamide represents a compelling case study in modern chemical innovation. Its structural features and applications resonate with trending topics like personalized medicine and high-throughput screening, making it a valuable subject for researchers and industry professionals alike.